Cas no 821777-22-4 (Benzonitrile, 4-(diethylamino)-2-(trifluoromethyl)-)

Benzonitrile, 4-(diethylamino)-2-(trifluoromethyl)- structure
821777-22-4 structure
Product Name:Benzonitrile, 4-(diethylamino)-2-(trifluoromethyl)-
CAS No:821777-22-4
MF:C12H13F3N2
MW:242.240233182907
CID:697254
PubChem ID:11356913
Update Time:2025-04-19

Benzonitrile, 4-(diethylamino)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(diethylamino)-2-(trifluoromethyl)-
    • 4-(diethylamino)-2-(trifluoromethyl)benzonitrile
    • DTXSID30463427
    • 821777-22-4
    • SCHEMBL3059975
    • 4-Diethylamino-2-trifluoromethyl-benzonitrile
    • Inchi: 1S/C12H13F3N2/c1-3-17(4-2)10-6-5-9(8-16)11(7-10)12(13,14)15/h5-7H,3-4H2,1-2H3
    • InChI Key: RJJVBSQKXPHNMP-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C#N)C=CC(=C1)N(CC)CC)(F)F

Computed Properties

  • Exact Mass: 242.10308291g/mol
  • Monoisotopic Mass: 242.10308291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 27Ų
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